![molecular formula C18H18N2O2S B1230235 4-[[(2,3-dihydro-1H-inden-1-ylamino)-sulfanylidenemethyl]amino]benzoic acid methyl ester](/img/structure/B1230235.png)
4-[[(2,3-dihydro-1H-inden-1-ylamino)-sulfanylidenemethyl]amino]benzoic acid methyl ester
Overview
Description
4-[[(2,3-dihydro-1H-inden-1-ylamino)-sulfanylidenemethyl]amino]benzoic acid methyl ester is a benzoate ester.
Scientific Research Applications
Pharmacological Potential
- Analgesic and Anti-inflammatory Properties : A related compound, 5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester, has shown significant analgesic and anti-inflammatory activities. This suggests potential applications of similar compounds in pain relief and inflammation reduction (Gokulan et al., 2012).
Chemical Synthesis and Derivatives
- Creation of Amino Acid Derivatives : Amino acid derivatives of 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride have been synthesized, indicating the flexibility of similar compounds in creating new molecular structures (Riabchenko et al., 2020).
- Synthesis of N-Acyl Derivatives : A series of N-acyl derivatives of anthranilic acid, including compounds with similar structural features, were synthesized. These derivatives show promise in various applications due to their unique chemical structures (Slobodianiuk et al., 2019).
Pharmacokinetics
- Study of Related Compounds : Benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester was studied for its pharmacokinetics, shedding light on the absorption and distribution characteristics of similar compounds in biological systems (Xu et al., 2020).
Crystal Structure and Properties
- Crystal Structure Analysis : The crystal structure of a related compound, 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl]benzoic acid methyl ester, was determined, providing insights into the molecular geometry and potential interactions of similar compounds (Ming & South, 2004).
Biological Evaluation
- Antimicrobial Activities : Synthesis and antimicrobial activities of amino acid-coupled benzanilides, which are structurally related, highlight the potential biological applications of similar compounds in combating microbial infections (El-Meguid, 2014).
properties
Product Name |
4-[[(2,3-dihydro-1H-inden-1-ylamino)-sulfanylidenemethyl]amino]benzoic acid methyl ester |
|---|---|
Molecular Formula |
C18H18N2O2S |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
methyl 4-(2,3-dihydro-1H-inden-1-ylcarbamothioylamino)benzoate |
InChI |
InChI=1S/C18H18N2O2S/c1-22-17(21)13-6-9-14(10-7-13)19-18(23)20-16-11-8-12-4-2-3-5-15(12)16/h2-7,9-10,16H,8,11H2,1H3,(H2,19,20,23) |
InChI Key |
FWRVALXMNQZUCK-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=S)NC2CCC3=CC=CC=C23 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=S)NC2CCC3=CC=CC=C23 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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